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Compound of Interest

Compound Name: CaMKII-IN-1

Cat. No.: B606461 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction CaMKII-IN-1 is a potent and highly selective inhibitor of Ca2+/calmodulin-

dependent protein kinase II (CaMKII), with an IC50 value of 63 nM[1][2]. It exhibits high

selectivity for CaMKII over other kinases such as CaMKIV, MLCK, p38α, Akt1, and PKC[1][3].

CaMKII is a crucial serine/threonine kinase involved in numerous signaling cascades, including

synaptic plasticity, learning, memory, and cardiac function[4][5][6]. This document provides a

detailed protocol for the preparation, storage, and handling of CaMKII-IN-1 stock solutions

using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Stock Solution
Data
All quantitative data regarding CaMKII-IN-1 is summarized in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Formula C₂₉H₃₀ClN₅O₂S [3]

Molecular Weight 548.10 g/mol [1]

Appearance Light yellow to yellow solid [1]

IC50 63 nM for CaMKII [1][2]

Solubility in DMSO ≥ 54 mg/mL (98.52 mM) [1][7]

Recommended Solvent DMSO [3][8]

Powder Storage -20°C for up to 3 years [1]

Stock Solution Storage
-80°C for up to 2 years; -20°C

for up to 1 year
[1][7]

Experimental Protocols
Materials and Equipment

CaMKII-IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO). Note: Hygroscopic DMSO can

significantly impact solubility; use newly opened DMSO[1][7].

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, to aid dissolution)[9]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
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Handle CaMKII-IN-1 in a well-ventilated area or chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Stock Solution Calculation
To prepare a stock solution of a desired concentration, use the following formula:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example: Preparing a 10 mM Stock Solution To prepare 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 548.10 g/mol

Mass = 0.010 mol/L × 0.001 L × 548.10 g/mol = 0.005481 g = 5.481 mg

The table below provides pre-calculated mass and volume values for common stock

concentrations.

Desired Concentration
Volume of DMSO to add to
1 mg of CaMKII-IN-1

Volume of DMSO to add to
5 mg of CaMKII-IN-1

1 mM 1.8245 mL 9.1224 mL

5 mM 0.3649 mL 1.8245 mL

10 mM 0.1824 mL 0.9122 mL

Calculations are based on data

from supplier datasheets[1][7].

Step-by-Step Preparation Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b606461?utm_src=pdf-body
https://www.medchemexpress.com/CaMKII-IN-1.html
https://www.medchemexpress.com/CaMKII-IN-1.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Allow the vial of CaMKII-IN-1 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of CaMKII-IN-1 powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the

powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If precipitation occurs, gentle warming or sonication can be used to aid dissolution[9]. The

solution should be clear.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots in sterile cryovials or microcentrifuge tubes[1][7].

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years)[1][7].

CaMKII Signaling Pathway and Inhibition
CaMKII is a key enzyme in cellular signaling, particularly in neurons. Its activation is initiated by

an increase in intracellular calcium levels. This process is central to phenomena like Long-Term

Potentiation (LTP), a cellular mechanism underlying learning and memory[4].
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Figure 1: Simplified CaMKII activation pathway. An influx of calcium (Ca²⁺) leads to the

formation of a Ca²⁺/Calmodulin (CaM) complex, which activates CaMKII[10]. The active kinase

can then autophosphorylate to become constitutively active and phosphorylate downstream

targets like AMPA receptors, contributing to synaptic strengthening[4][11]. CaMKII-IN-1
specifically inhibits the active form of the enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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